Cas no 2172604-62-3 (2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile)
2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
- 2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile
- 2172604-62-3
- EN300-1598575
-
- Inchi: 1S/C12H20N4O/c1-2-6-12-11(7-8-13)14-15-16(12)9-4-3-5-10-17/h17H,2-7,9-10H2,1H3
- InChI Key: KJNKLIXHXWFNDO-UHFFFAOYSA-N
- SMILES: OCCCCCN1C(=C(CC#N)N=N1)CCC
Computed Properties
- Exact Mass: 236.16371127g/mol
- Monoisotopic Mass: 236.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.7Ų
2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598575-0.05g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 0.05g |
$1696.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-0.1g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 0.1g |
$1777.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-0.25g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 0.25g |
$1858.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-0.5g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 0.5g |
$1938.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-1.0g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 1g |
$2019.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-2.5g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 2.5g |
$3957.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-5.0g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 5g |
$5854.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-10.0g |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 10g |
$8680.0 | 2023-06-04 | ||
| Enamine | EN300-1598575-50mg |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 50mg |
$1696.0 | 2023-09-23 | ||
| Enamine | EN300-1598575-100mg |
2-[1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile |
2172604-62-3 | 100mg |
$1777.0 | 2023-09-23 |
2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
Compound CAS No 2172604-62-3: 2-(1-(5-Hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile
The compound with CAS No 2172604-62-3, named 2-(1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development and materials science.
CAS No 2172604 refers to the Chemical Abstracts Service registry number assigned to this compound, which uniquely identifies it within the chemical database. The compound's structure is characterized by a triazole ring system—a five-membered heterocyclic aromatic ring containing three nitrogen atoms—which is a common motif in pharmaceuticals due to its stability and ability to form hydrogen bonds.
The molecule's structure includes a 5-hydroxypentyl group attached to the triazole ring at position 1 and a propyl group at position 5. This substitution pattern contributes to the compound's hydrophobicity and solubility properties, which are critical for its potential use as a drug candidate. The acetonitrile group at position 4 further enhances the molecule's electronic properties, making it a versatile building block for medicinal chemistry.
Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutics targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit promising activity against specific protein kinases involved in cancer progression.
In addition to its pharmacological applications, the compound has shown potential in materials science as a precursor for advanced materials such as high-performance polymers and sensors. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for cross-linking reactions in polymer synthesis.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core followed by selective substitution reactions to introduce the hydroxypentyl and propyl groups. Recent advancements in catalytic methods have significantly improved the yield and purity of these reactions, making large-scale production more feasible.
CAS No 2172604-based compounds have also been explored for their role in bioconjugation chemistry, where they serve as linkers between biologically active molecules and carrier systems such as nanoparticles or antibodies. This application leverages the compound's ability to form stable bonds under physiological conditions while maintaining its bioavailability.
In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing selective activity against cancer cell lines. However, further long-term toxicity studies are required before it can be considered for clinical trials.
The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and potential accumulation in ecosystems. Early results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.
In conclusion, CAS No 2172604 represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material development.
2172604-62-3 (2-1-(5-hydroxypentyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)